Cas no 1804837-70-4 (2-Hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-3-carbonyl chloride)

• Product Name: 2-Hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-3-carbonyl chloride
• CAS No: 1804837-70-4
• MF: C₇H₂ClF₃N₂O₅
• MW: 286.549391269684
• CID: 4832145
• Update Time: 2025-06-18

2-Hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-3-carbonyl chloride

• Inchi： 1S/C7H2ClF3N2O5/c8-5(14)3-4(18-7(9,10)11)2(13(16)17)1-12-6(3)15/h1H,(H,12,15)
• InChI Key： ZBTIVBSSNUXXRA-UHFFFAOYSA-N
• SMILES： ClC(C1C(NC=C(C=1OC(F)(F)F)[N+](=O)[O-])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 490
• XLogP3: 1.4
• Topological Polar Surface Area: 101

Additional information on 2-Hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-3-carbonyl chloride

Introduction to 2-Hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1804837-70-4)

2-Hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-3-carbonyl chloride, identified by its CAS number 1804837-70-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen-containing pyridine ring fused with an oxygenated and nitro-substituted structure. The presence of a trifluoromethoxy group and a carbonyl chloride functionality further enhances its utility as an intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The structural features of 2-Hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-3-carbonyl chloride make it a versatile building block for the synthesis of more complex pharmacophores. The nitro group, located at the 5-position of the pyridine ring, can participate in various chemical transformations, including reduction to an amine or diazotization reactions, which are pivotal in constructing nitrogen-rich heterocycles. Additionally, the trifluoromethoxy group introduces electron-withdrawing effects that can modulate the reactivity and electronic properties of the molecule, making it valuable in designing molecules with enhanced binding affinity and metabolic stability.

The carbonyl chloride moiety at the 3-position is particularly noteworthy, as it serves as a reactive acylating agent. This functionality allows for the facile introduction of acyl groups into other molecules, which is a common strategy in drug discovery to enhance solubility, bioavailability, or target interaction. In recent years, there has been growing interest in using such intermediates to develop novel therapeutic agents targeting various diseases, including cancer and infectious disorders.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The incorporation of fluorine atoms into pharmaceuticals often improves pharmacokinetic properties such as lipophilicity, metabolic stability, and binding affinity. The trifluoromethoxy group in 2-Hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-3-carbonyl chloride exemplifies this trend, as it can influence both the electronic and steric environment of adjacent functional groups. This has led to its exploration in synthesizing kinase inhibitors, antiviral agents, and other therapeutic candidates.

In clinical research, derivatives of pyridine-based compounds have shown promise in treating neurological disorders, cardiovascular diseases, and oncological conditions. The nitro group's ability to undergo redox transformations makes it particularly useful in designing prodrugs or bioactivatable molecules that release active pharmaceutical ingredients (APIs) under specific physiological conditions. For instance, studies have demonstrated that nitroaromatics can be selectively reduced to amides or amines in vivo, leading to enhanced drug efficacy.

The carbonyl chloride functionality also opens up possibilities for constructing Schiff bases or heterocyclic derivatives with potential biological activity. Schiff bases are imines formed by condensation reactions between aldehydes or ketones and amines, and they have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. By utilizing 2-Hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-3-carbonyl chloride as a precursor, researchers can easily access such derivatives through condensation reactions with various nitrogen-containing reagents.

One notable application of this compound is in the synthesis of protease inhibitors, which are critical in treating chronic diseases such as HIV/AIDS and cancer. Proteases play essential roles in biological pathways by catalyzing peptide bond hydrolysis; thus, inhibiting their activity can disrupt pathogenic processes. The acylating capability of the carbonyl chloride group allows for the precise modification of protease inhibitors to improve their binding affinity and selectivity against target enzymes.

The pharmaceutical industry has also leveraged computational chemistry and machine learning techniques to optimize synthetic routes involving 2-Hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-3-carbonyl chloride. These approaches enable researchers to predict reaction outcomes more accurately and identify novel synthetic strategies that enhance yield and purity. Such innovations are crucial for reducing costs and improving scalability during drug development processes.

Another emerging area where this compound finds utility is in materials science. Fluorinated pyridines are being explored for their potential applications in organic electronics, including light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The electron-withdrawing nature of fluorine atoms can modulate charge transport properties, making these materials attractive for next-generation electronic devices.

In summary,2-Hydroxy-5-nitro-4-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1804837-70-4) is a multifunctional intermediate with broad applications across pharmaceuticals and materials science. Its unique structural features—combining a nitro group, a trifluoromethoxy substituent, and a reactive carbonyl chloride—make it indispensable for synthesizing bioactive molecules with enhanced pharmacological properties. As research continues to uncover new therapeutic targets and innovative synthetic methodologies,this compound will undoubtedly remain at the forefront of chemical biology investigations.